Cas no 40798-95-6 (N-phenyl-2-(piperazin-1-yl)acetamide)

• Product Name: N-phenyl-2-(piperazin-1-yl)acetamide
• CAS No: 40798-95-6
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• MDL: MFCD01704213
• CID: 2104455
• PubChem ID: 2029938
• Update Time: 2025-06-11

N-phenyl-2-(piperazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-phenylpiperazin-1-yl)acetamide
• N-phenyl-2-(piperazin-1-yl)acetamide

• MDL： MFCD01704213
• Inchi： 1S/C12H17N3O/c16-12(10-15-8-6-13-7-9-15)14-11-4-2-1-3-5-11/h1-5,13H,6-10H2,(H,14,16)
• InChI Key： CRWKCZVMUKINKH-UHFFFAOYSA-N
• SMILES： O=C(CN1CCNCC1)NC1C=CC=CC=1

Additional information on N-phenyl-2-(piperazin-1-yl)acetamide

Comprehensive Overview of N-phenyl-2-(piperazin-1-yl)acetamide (CAS No. 40798-95-6): Properties, Applications, and Research Insights

N-phenyl-2-(piperazin-1-yl)acetamide (CAS No. 40798-95-6) is a chemically significant compound with a unique molecular structure combining a phenyl group, a piperazine ring, and an acetamide moiety. This heterocyclic compound has garnered attention in pharmaceutical and biochemical research due to its potential as a bioactive scaffold. Its molecular formula (C₁₂H₁₇N₃O) and structural features make it a versatile intermediate for drug discovery, particularly in targeting neurological receptors and enzyme modulation.

Recent studies highlight the role of N-phenyl-2-(piperazin-1-yl)acetamide in central nervous system (CNS) research, aligning with growing public interest in neurodegenerative disease therapeutics. Searches for terms like "piperazine derivatives in Alzheimer's research" or "acetamide-based drug candidates" reflect its relevance. The compound’s hydrogen-bonding capacity and lipophilicity contribute to its blood-brain barrier permeability, a critical factor in CNS drug design.

From a synthetic chemistry perspective, CAS No. 40798-95-6 is often explored for structure-activity relationship (SAR) studies. Researchers frequently query "piperazine-amide hybrid synthesis" or "optimization of phenylacetamide derivatives", underscoring its utility in medicinal chemistry. The compound’s crystallographic data and solubility profile (moderate in polar solvents) further support its application in high-throughput screening.

In industrial contexts, N-phenyl-2-(piperazin-1-yl)acetamide is valued for its scalable synthesis under mild conditions, addressing the demand for cost-effective intermediates. Environmental considerations are also met, as its low ecotoxicity aligns with green chemistry principles—a trending topic in sustainable pharmaceutical manufacturing.

Ongoing research investigates its potential as a precursor for kinase inhibitors, with particular interest in cancer immunotherapy applications. Popular search terms like "piperazine-based immune modulators" or "small molecule immuno-oncology agents" correlate with these developments. The compound’s selective binding affinity to certain GPCRs (G-protein-coupled receptors) also positions it as a candidate for personalized medicine approaches.

Analytical methods for 40798-95-6 typically involve HPLC-UV and LC-MS, with researchers often searching for "analytical validation of piperazine acetamides". Regulatory compliance is ensured through ICH guidelines, reflecting the industry’s focus on quality-by-design (QbD) methodologies.

Future directions for N-phenyl-2-(piperazin-1-yl)acetamide include computational drug design integration, leveraging AI-driven molecular docking—a hotspot in digital chemistry. Public interest in "machine learning for compound optimization" mirrors this trajectory. Its patent landscape shows incremental innovations, particularly in combination therapies for metabolic disorders.

In summary, CAS No. 40798-95-6 exemplifies the convergence of traditional medicinal chemistry and cutting-edge biomedical research. Its multifaceted applications—from CNS therapeutics to sustainable synthesis—ensure its continued prominence in scientific literature and industrial pipelines alike.